Cas no 30223-48-4 (1-Propanone,3-(diethylamino)-1-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]-)

1-Propanone,3-(diethylamino)-1-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]- structure

30223-48-4 structure

Product Name:1-Propanone,3-(diethylamino)-1-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]-

CAS No:30223-48-4

Molecular Formula:C₂₀H₂₁N₂OF₃S

Molecular Weight:394.45374

CID:307003

PubChem ID:161562

プロパティ
Security

1-Propanone,3-(diethylamino)-1-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]- Properties

Names and Identifiers

- 1-Propanone,3-(diethylamino)-1-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]-
- 2-[({4-[(2-thiazolylamino)sulfonyl]phenyl}amino)carbonyl]-benzoic acid
- Cremothalidine
- Fluoracizin
- Ftalazol
- N-(4-thiazol-2-ylsulfamoyl-phenyl)-phthalamic acid
- N-(4-Thiazol-2-ylsulfamoyl-phenyl)-phthalamidsaeure
- N-[N-(N,N-phthaloyl-glycyl)-glycyl]-glycine ethyl ester
- N-Phthaloylacetyl-glycyl-glycinethylester
- N-Phthaloylacetyl-glycyl-glycin-ethylester
- Phtalazol
- Phthaloyl-glycyl-glycyl-glycin-ethylester
- 3-(diethylamino)-1-[2-(trifluoromethyl)phenothiazin-10-yl]propan-1-one
- HMS668F05
- CHEBI:135625
- 1-Propanone, 3-(diethylamino)-1-(2-(trifluoromethyl)-10H-phenothiazin-10-yl-
- DTXSID2046175
- FLUACIZINE [MI]
- 10H-Phenothiazine, 10-[3-(diethylamino)-1-oxopropyl]-2-(trifluoromethyl)-
- Fluacizine
- 2-Trifluoromethyl-10-(3-diethylamino-propionyl)-phenothiazine
- 10-[3-(Diethylamino)propionyl]-2-(trifluoromethyl)phenothiazine
- Tox21_111840
- Fluacizinum
- 30223-48-4
- Q4493194
- ChemDiv1_028627
- CAS-30223-48-4
- Fluoracizine base
- AKOS001646886
- SCHEMBL49497
- Phenothiazine, 10-(N,N-diethyl-.beta.-alanyl)-2-(trifluoromethyl)-
- 2-(Trifluoromethyl)-10-(N,N-diethyl-beta-alanyl)phenothiazine
- Phtorazisin
- EU-0009757
- Fluoracizine
- NCGC00160476-01
- 10-(3-(Diethylamino)propionyl)-2-(trifluoromethyl)phenothiazine
- Fluacizina
- Fluacizine [INN]
- UNII-E2M3325B1R
- Fluacizina [INN-Spanish]
- Ftoracizine
- E2M3325B1R
- Fluacizinum [INN-Latin]
- Phenothiazine, 10-diethylaminopropionyl-3-trifluoromethyl-, hydrochloride
- DTXCID0026175
- CHEMBL92281
- ChemDivAM_000994
- +Expand
- InChIKey： VHEOUJNDDFHPGJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C20H21F3N2OS/c1-3-24(4-2)12-11-19(26)25-15-7-5-6-8-17(15)27-18-10-9-14(13-16(18)25)20(21,22)23/h5-10,13H,3-4,11-12H2,1-2H3
- SMILES： C(N(CC)CCC(N1C2=C(C=CC(C(F)(F)F)=C2)SC2C1=CC=CC=2)=O)C

Computed Properties

Exact Mass: 394.13283
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 5
Monoisotopic Mass: 394.133
Heavy Atom Count: 27
Complexity: 512
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.6
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 48.8Å²

Experimental Properties

PSA: 23.55
Refractive Index: 1.569
Boiling Point: 528.6°Cat760mmHg
Flash Point: 273.5°C
Density: 1.2391 (estimate)

1-Propanone,3-(diethylamino)-1-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]- Related Literature

1. The effect of giving certain oils in the daily diet of cows on the composition of butter fat

Analyst, 1924,49, 311-327
2. Facile preparation of a methanol catalyst with ultra-high voltage efficiency and super-durability: Pt pollution introduction by composite electrodeposition†

J. Mater. Chem. A, 2023,11, 7556-7563
3. Highly efficient selective hydrogenation of levulinic acid to γ-valerolactone over Cu–Re/TiO2 bimetallic catalysts†

Kai Liu,Meihua Zhang,Kaiyue Zhang,Jiao Ma,Shuguang Deng RSC Adv., 2022,12, 602-610
4. Predominant defects in semiconductor isovalent solid solutions: Pb1 –y(SexTe1 –x)y, Pb1 –y(SxTe1 –x)y and Pb1 –y(SxSe1 –x)y

J. Mater. Chem., 1992,2, 31-35
5. Color-deconvolution-based feature image extraction and application in water quality analysis

Sheng-Zhe Shi,Tao Sheng,Yan-Yan Wang,Kai-Kai Zhang,Hong-Wen Gao Anal. Methods, 2022,14, 4912-4921
6. Gas-chromatographic study of methylstyrenes in the light-oil fraction of coal distillate using selective hydrogenation

Analyst, 1980,105, 441-447
7. Chirality induction in metal-induced achiral polythiophene aggregates assisted by optically active amines and polythiophene†‡

Hidetoshi Goto,Yuko Yokochi,Eiji Yashima Chem. Commun., 2012,48, 3291-3293
8. Retraction: Effect of temperature and large guest molecules on the C–H symmetric stretching vibrational frequencies of methane in structure H and I clathrate hydrates

Go Fuseya,Satoshi Takeya,Akihiro Hachikubo RSC Adv., 2020,10, 16904-16904
9. Recent progress of magnetic nanomaterials from cobalt-containing organometallic polymer precursors

Zhijun Ruan Polym. Chem., 2020,11, 764-778
10. In situ sulfidation of porous sponge-like CuO/SiW11Co into Cu2S/SiW11Co as stabilized and efficient counter electrode for quantum dot-sensitized solar cells†

Qiu Zhang,Lu Jin,Yuekun Zhang,Tingting Zhang,Fengyan Li,Lin Xu Dalton Trans., 2021,50, 4519-4526

30223-48-4 (1-Propanone,3-(diethylamino)-1-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]-) Related Products

Recommended suppliers

Hubei Changfu Chemical Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

https://www.cfsilicones.com/

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

https://senfeida.en.made-in-china.com/

Hubei Rhino Pharmaceutical Tech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

https://www.chem960.com/company/190540/

pengshengyue

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Xinsi New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk